4-benzoyl-N-((1,2-dihydroacenaphthylen-5-yl)carbamothioyl)benzamide

• IUPAC Name: 4-benzoyl-N-(1,2-dihydroacenaphthylen-5-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C27H20N2O2S/c30-25(19-5-2-1-3-6-19)20-11-13-21(14-12-20)26(31)29-27(32)28-23-16-15-18-10-9-17-7-4-8-22(23)24(17)18/h1-8,11-16H,9-10H2,(H2,28,29,31,32)
• InChI Key: HEBPGDROEQGVSB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=S)NC(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5
• Molecular Formula: C27H20N2O2S
• Molecular Weight: 436.5 g/mol

Description

“4-benzoyl-N-((1,2-dihydroacenaphthylen-5-yl)carbamothioyl)benzamide”, also referred to as BDCTB, is a chemical compound. It’s a novel compound based upon a benzimidazole thiourea moiety that has unique properties related to elastase inhibition, free radical scavenging activity, and its DNA binding ability.

Synthesis Analysis

The compound was synthesized by reacting an acid chloride of benzoic acid with potassium thiocyanate (KSCN) along with the subsequent addition of 4-(1H-benzo[d]imidazol-2-yl)benzenamine via a one-pot three-step procedure. Another method involves the reaction of 2-aminobenzoxazole with apposite benzoyl isothiocyanate.

Molecular Structure Analysis

The structure of the resulting benzimidazole based thiourea was confirmed by spectroscopic techniques including FTIR, 1H-NMR, 13C-NMR, and single crystal X-ray diffraction.

Chemical Reactions Analysis

The compound was synthesized through a series of reactions involving the acid chloride of benzoic acid, potassium thiocyanate, and 4-(1H-benzo[d]imidazol-2-yl)benzenamine.

Mechanism of Action

Target of Action

Similar benzamide derivatives have been found to interact with glcn-6-p synthase , a key enzyme involved in the biosynthesis of uridine diphosphate N-acetylglucosamine (UDP-GlcNAc), an essential precursor in bacterial cell wall biosynthesis .

Mode of Action

It is known that benzamide derivatives can interact with their target proteins through binding interactions . The binding interactions of the compound with its target protein can lead to changes in the protein’s function, potentially inhibiting its activity .

Biochemical Pathways

Given its potential interaction with glcn-6-p synthase , it may affect the biosynthesis of UDP-GlcNAc and, consequently, bacterial cell wall biosynthesis .

Result of Action

Similar benzamide derivatives have shown moderate to potent antibacterial activity against both gram-positive and gram-negative bacteria , suggesting that this compound may also have antibacterial effects.